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A Comprehensive Guide to the Properties of Poly(1-Chloro-1-fluoroethylene) for Researchers

and Drug Development Professionals

This guide provides a detailed comparison of the material properties of poly(1-Chloro-1-
fluoroethylene) (PCTFE) against other common fluoropolymers: Polytetrafluoroethylene

(PTFE), Polyvinylidene Fluoride (PVDF), and Fluorinated Ethylene Propylene (FEP). The

information presented is intended to assist researchers, scientists, and drug development

professionals in selecting the most appropriate material for their specific applications. All

quantitative data is summarized in comparative tables, and detailed experimental protocols for

key properties are provided.

Comparative Material Properties
The selection of a fluoropolymer is often dictated by a balance of mechanical strength, thermal

stability, chemical inertness, and electrical insulation properties. The following tables provide a

quantitative comparison of PCTFE and its alternatives.

Mechanical Properties
PCTFE is noted for its high compressive strength and rigidity, setting it apart from the more

flexible PTFE.[1][2] It is a harder and stronger polymer with better mechanical properties than

PTFE.[2]
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Property PCTFE PTFE PVDF FEP
Test
Method

Tensile

Strength

(MPa)

34 - 39[1] 15 - 35 35 - 55 20 - 31 ASTM D638

Elongation at

Break (%)
100 - 250[1] 200 - 400 25 - 250 250 - 330[3] ASTM D638

Flexural

Modulus

(GPa)

1.4 - 1.7[1] 0.4 - 0.9 1.4 - 2.4 0.5 - 0.65 ASTM D790

Compressive

Strength

(MPa)

38[4] 12 55 - 90 22 ASTM D695

Hardness

(Shore D)
90 50 - 65 70 - 80 55 ASTM D2240

Izod Impact

Strength

(J/m)

133 - 187[1] 160 80 - 214 No Break ASTM D256

Density

(g/cm³)
2.10 - 2.17[1] 2.13 - 2.22 1.75 - 1.78 2.15[3] ASTM D792

Thermal Properties
PCTFE has a broad useful temperature range from -240°C to 150°C.[5] It is non-flammable

and has a heat resistance of up to 175°C.[6][7][8]
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Property PCTFE PTFE PVDF FEP
Test
Method

Melting Point

(°C)

210 - 215[6]

[7]
327[9][10] 155 - 192 260[11] ASTM D3418

Heat

Deflection

Temperature

@ 0.455 MPa

(°C)

126[1] 121 110 - 148 70 ASTM D648

Coefficient of

Linear

Thermal

Expansion (x

10⁻⁵ /°C)

4 - 8 10 - 14 8 - 14 8.3 - 10.5[3] ASTM D696

Thermal

Conductivity

(W/m·K)

0.13 - 0.21 0.24 - 0.29 0.17 - 0.19 0.2 ASTM C177

Flammability

(UL94)
V-0 V-0 V-0 V-0 UL 94

Electrical Properties
Due to its excellent electrical resistance and water repulsion, PCTFE is used to protect

sensitive electronic components.[6][8]
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Property PCTFE PTFE PVDF FEP
Test
Method

Dielectric

Strength

(kV/mm)

14 - 20 18 - 60 15 - 25 22 ASTM D149

Dielectric

Constant @

1MHz

2.24 - 2.8[12] 2.1 6.4 - 8.4 2.1[3] ASTM D150

Dissipation

Factor @

1MHz

0.01[12] < 0.0002 0.04 - 0.17 0.00065 ASTM D150

Volume

Resistivity

(ohm-cm)

> 10¹⁸ > 10¹⁸ > 10¹⁴ > 10¹⁸[3] ASTM D257

Chemical and Physical Properties
PCTFE has the lowest water vapor transmission rate of any plastic.[6][7][8] It exhibits

properties like zero moisture absorption and non-wetting.[2][6][7][8] While it has excellent

chemical resistance, it is slightly less resistant than PTFE.[2] PCTFE is resistant to oxidation

because it does not have any hydrogen atoms.[6][7][8]
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Property PCTFE PTFE PVDF FEP
Test
Method

Chemical

Resistance
Excellent Exceptional Excellent Excellent N/A

Water

Absorption,

24h (%)

< 0.01 < 0.01 < 0.04 < 0.01[3] ASTM D570

Gas

Permeability
Very Low Moderate Low Low Various

UV

Resistance
Good Excellent Good Excellent N/A

Radiation

Resistance
Good Poor Fair Poor N/A

Experimental Protocols
The following are summaries of the standard methodologies used to determine the key

properties listed in the tables above.

ASTM D638: Tensile Properties of Plastics
This test method is used to determine the tensile properties of unreinforced and reinforced

plastics.[13] A standard "dumbbell" or "dog-bone" shaped specimen is pulled apart at a

constant speed until it breaks.[7][9] The force required to break the specimen and the extent to

which it stretches are measured to calculate tensile strength, elongation, and tensile modulus.

[14]

ASTM D790: Flexural Properties of Unreinforced and
Reinforced Plastics and Electrical Insulating Materials
This test method measures the flexural strength and flexural modulus of plastics.[15] A

rectangular specimen is placed on two supports and a load is applied to the center (3-point

bending) until the specimen breaks or reaches a specified strain.[8][16] This test is crucial for

materials subjected to bending forces in their application.[8]
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ASTM D695: Compressive Properties of Rigid Plastics
This standard is used to determine the compressive properties of rigid plastics, such as

compressive strength and modulus.[11][12][17][18] A cylindrical or prismatic specimen is

compressed at a uniform rate until it fails.[11][18]

ASTM D256: Determining the Izod Pendulum Impact
Resistance of Plastics
This test, commonly known as the "Izod impact test," measures a material's resistance to a

sudden blow.[19] A pendulum hammer strikes a notched specimen, and the energy absorbed to

break the specimen is measured.[20][21]

ASTM D648: Deflection Temperature of Plastics Under
Flexural Load
This test determines the temperature at which a plastic sample deforms under a specified load.

[2][4] A specimen is subjected to a constant flexural stress while the temperature is increased

at a uniform rate.[22] The temperature at which the specimen deflects by a specific amount is

recorded as the heat deflection temperature.[22]

ASTM C177: Steady-State Heat Flux Measurements and
Thermal Transmission Properties
This is a primary method for measuring the thermal conductivity of materials.[23][24][25] A flat

specimen is placed between a guarded hot plate and a cold plate, and the rate of heat flow

through the material is measured once a steady state is reached.[26]

ASTM D149: Dielectric Breakdown Voltage and Dielectric
Strength of Solid Electrical Insulating Materials
This test method determines the dielectric strength of an insulating material by applying a

voltage across a specimen and increasing it until breakdown occurs.[27][28] The breakdown

voltage divided by the specimen thickness gives the dielectric strength.[29]
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ASTM D150: AC Loss Characteristics and Permittivity
(Dielectric Constant) of Solid Electrical Insulation
These test methods cover the determination of the dielectric constant and dissipation factor of

solid electrical insulating materials over a range of frequencies.[1][30][31][32][33]

ASTM D257: DC Resistance or Conductance of
Insulating Materials
These test methods are used to measure the volume and surface resistivity of insulating

materials by applying a DC voltage and measuring the resulting current.[5][34][35][36]

Visualizing Material Selection and Characterization
Workflows
The following diagrams illustrate logical workflows for material selection and characterization,

aiding researchers in their decision-making process.
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Material Selection Process

Property Evaluation
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Caption: A logical workflow for selecting a fluoropolymer based on application requirements.
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Sample Preparation

Property Testing

Data Analysis and Reporting

Obtain Polymer Resin/Sheet

Prepare Test Specimens per ASTM Standards
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Caption: A generalized workflow for the experimental characterization of fluoropolymer

properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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